3-[(2-Hydroxy-4-methylbenzoyl)amino]-2-methylpropanoic acid

• IUPAC Name: 3-[(2-hydroxy-4-methylbenzoyl)amino]-2-methylpropanoic acid
• InChI: InChI=1S/C12H15NO4/c1-7-3-4-9(10(14)5-7)11(15)13-6-8(2)12(16)17/h3-5,8,14H,6H2,1-2H3,(H,13,15)(H,16,17)
• InChI Key: PAUDPAVVUCIYTQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)NCC(C)C(=O)O)O
• Molecular Formula: C12H15NO4
• Molecular Weight: 237.25 g/mol

Description

3-[(2-Hydroxy-4-methylbenzoyl)amino]-2-methylpropanoic acid, commonly known as HMB, is a metabolite of the essential amino acid leucine. It is a dietary supplement that has been extensively researched for its potential benefits in improving muscle growth and reducing muscle breakdown.

Mechanism of Action

HMB works by activating the mTOR pathway, which is responsible for regulating muscle protein synthesis. It also inhibits the ubiquitin-proteasome pathway, which is responsible for breaking down muscle proteins. This dual mechanism of action leads to an overall increase in muscle mass and strength.
Biochemical and Physiological Effects:
HMB has been shown to increase muscle protein synthesis by up to 70%, while also decreasing muscle protein breakdown by up to 50%. This leads to an overall increase in muscle mass and strength. HMB has also been shown to improve aerobic capacity and reduce muscle damage and soreness following exercise.

Advantages and Limitations for Lab Experiments

The advantages of using HMB in lab experiments include its well-established mechanism of action and its ability to improve muscle growth and strength. However, the limitations of using HMB in lab experiments include its potential for toxicity at high doses and the need for careful dosing to avoid any potential side effects.

Future Directions

Future research on HMB should focus on its potential benefits in other areas of health, such as improving bone density and reducing the risk of osteoporosis. Additionally, further studies are needed to determine the optimal dosing and timing of HMB supplementation for maximum benefits.

Synthesis Methods

HMB can be synthesized from leucine in the liver or through chemical synthesis. The chemical synthesis of HMB involves the reaction of 2-methyl-2-butene with hydroxylamine to form 3-amino-2-methylpropanoic acid. This compound is then reacted with 2-hydroxy-4-methylbenzoyl chloride to form HMB.

Scientific Research Applications

HMB has been extensively studied for its potential benefits in improving muscle growth and reducing muscle breakdown. It has been shown to increase muscle protein synthesis and decrease muscle protein breakdown, leading to an overall increase in muscle mass. HMB has also been shown to improve muscle strength and endurance, making it a popular supplement among athletes and bodybuilders.